Cas no 2227850-00-0 ((3S)-3-hydroxy-3-(2-methoxy-6-methylpyridin-4-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(2-methoxy-6-methylpyridin-4-yl)propanoic acid
• CAS No: 2227850-00-0
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5817961
• PubChem ID: 165723346
• Update Time: 2025-05-23

(3S)-3-hydroxy-3-(2-methoxy-6-methylpyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(2-methoxy-6-methylpyridin-4-yl)propanoic acid
• 2227850-00-0
• EN300-1760800

• Inchi： 1S/C10H13NO4/c1-6-3-7(4-9(11-6)15-2)8(12)5-10(13)14/h3-4,8,12H,5H2,1-2H3,(H,13,14)/t8-/m0/s1
• InChI Key： LHCNXBKMQVSSLV-QMMMGPOBSA-N
• SMILES： O[C@@H](CC(=O)O)C1C=C(N=C(C)C=1)OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.6Ų

Additional information on (3S)-3-hydroxy-3-(2-methoxy-6-methylpyridin-4-yl)propanoic acid

(3S)-3-Hydroxy-3-(2-Methoxy-6-Methylpyridin-4-yl)Propanoic Acid: A Comprehensive Overview

The compound (3S)-3-hydroxy-3-(2-methoxy-6-methylpyridin-4-yl)propanoic acid with CAS No. 2227850-00-0 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry, which plays a critical role in its biological activity and therapeutic potential. Recent studies have highlighted its promising applications in drug development, particularly in the treatment of neurological disorders such as depression and anxiety.

Structure and Synthesis

The molecular structure of (3S)-3-hydroxy-3-(2-methoxy-6-methylpyridin-4-yl)propanoic acid is characterized by a pyridine ring substituted with methoxy and methyl groups at positions 2 and 6, respectively. The hydroxyl group at position 4 of the pyridine ring is connected to a propanoic acid moiety via a chiral carbon center. This chiral center imparts the compound with its (S)-configuration, which is crucial for its biological activity.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric purity. Researchers have employed various catalytic systems, including organocatalysts and transition metal catalysts, to achieve enantioselective synthesis of this molecule. These methods not only enhance the yield but also ensure the stereochemical integrity of the product, making it suitable for pharmacological studies.

Chemical Properties and Stability

From a chemical standpoint, (3S)-3-hydroxy-3-(2-methoxy-6-methylpyridin-4-yl)propanoic acid exhibits moderate stability under physiological conditions. Its hydroxyl group contributes to hydrogen bonding capabilities, which influence its solubility and bioavailability. The methoxy group on the pyridine ring enhances lipophilicity, while the methyl group provides steric hindrance that may influence binding interactions with biological targets.

Studies on the thermal stability of this compound have revealed that it decomposes at temperatures above 150°C, making it necessary to store it under controlled conditions to prevent degradation. Additionally, its susceptibility to oxidation under certain conditions necessitates careful handling during synthesis and storage.

Pharmacological Profile and Biological Activity

The pharmacological profile of (3S)-3-hydroxy-3-(2-methoxy-6-methylpyridin-4-yl)propanoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potent antidepressant activity in animal models of depression. This effect is attributed to its ability to modulate serotonin reuptake, a mechanism that is central to the action of many antidepressant drugs.

Moreover, this compound has shown promising anxiolytic properties in behavioral assays, suggesting its potential as a treatment for anxiety disorders. Its selectivity for certain serotonin receptor subtypes has been identified as a key factor contributing to its therapeutic efficacy while minimizing adverse effects.

Recent research has also explored the neuroprotective potential of this compound. In vitro studies using neuronal cell lines have shown that it exerts protective effects against oxidative stress-induced apoptosis, indicating its potential role in neurodegenerative diseases such as Alzheimer's disease.

Applications in Drug Development

The unique combination of high potency, selectivity, and favorable pharmacokinetic properties makes (3S)-3-hydroxy-3-(2-methoxy-6-methylpyridin-4-yl)propanoic acid an attractive candidate for drug development. Pharmaceutical companies are actively exploring its potential as a next-generation antidepressant with improved efficacy and reduced side effects compared to currently available medications.

In addition to its antidepressant properties, this compound is being investigated for its potential use in other therapeutic areas, including pain management and sleep disorders. Its ability to modulate multiple neurotransmitter systems suggests a broad spectrum of applications in central nervous system disorders.

Future Directions

As research on (3S)-3-hydroxy-3-(2-methoxy-6-methylpyridin-4-yl)propanoic acid continues to advance, several key areas warrant further investigation. These include optimizing its bioavailability through drug delivery systems, exploring its mechanisms of action at the molecular level, and conducting large-scale clinical trials to establish its safety and efficacy in human subjects.

The integration of computational chemistry techniques with experimental approaches holds promise for accelerating the development of this compound into a clinically relevant drug. By leveraging advances in artificial intelligence and machine learning, researchers can predict optimal dosing regimens and identify potential drug-drug interactions early in the development process.